Cas no 2470440-42-5 (3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride)

• Product Name: 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride
• CAS No: 2470440-42-5
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5194770
• PubChem ID: 154878787
• Update Time: 2025-11-02

3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride
• cis-3-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride
• 2727134-64-5
• 2470440-42-5
• EN300-37104442
• rac-(1s,3s)-3-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride, cis
• 3-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride
• CS-0227190
• Z5357300235
• EN300-27103578
• E82546
• (1s,3s)-3-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride
• 3-Pyrrolidin-1-ylcyclobutane-1-carboxylic acid;hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c11-9(12)7-5-8(6-7)10-3-1-2-4-10;/h7-8H,1-6H2,(H,11,12);1H
• InChI Key： RXNPYGFFFPWUHI-UHFFFAOYSA-N
• SMILES： C(C1CC(N2CCCC2)C1)(=O)O.Cl

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride

Exploring the Versatility of 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride (CAS No. 2470440-42-5) in Modern Chemistry

The chemical compound 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride (CAS No. 2470440-42-5) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and organic synthesis. This article delves into the molecular characteristics, synthesis methods, and cutting-edge applications of this compound, while addressing trending topics such as drug discovery, small molecule therapeutics, and green chemistry.

Structurally, 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid HCl features a cyclobutane ring fused with a pyrrolidine moiety, creating a rigid yet flexible scaffold ideal for medicinal chemistry applications. Researchers have particularly focused on its potential as a building block for novel central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. The hydrochloride salt form enhances its solubility, making it particularly valuable in pharmaceutical formulations.

Recent advancements in high-throughput screening technologies have highlighted the importance of 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid derivatives in developing treatments for neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for dopamine receptor modulators, addressing growing concerns about Parkinson's disease and depression. This aligns with current Google search trends showing increased public interest in neuroprotective agents and mental health therapeutics.

The synthesis of 2470440-42-5 typically involves a multi-step process starting from cyclobutanecarboxylic acid derivatives. Modern flow chemistry techniques have significantly improved the yield and purity of this compound, reducing waste generation - a crucial factor in today's emphasis on sustainable chemistry. Industry reports indicate growing demand for 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride suppliers, particularly from contract research organizations specializing in fragment-based drug design.

Beyond pharmaceutical applications, this compound shows promise in material science, where its unique stereochemistry contributes to the development of chiral catalysts for asymmetric synthesis. The pyrrolidinyl-cyclobutane scaffold has demonstrated exceptional performance in organocatalysis, particularly in Michael addition reactions - a hot topic in organic chemistry forums and academic search queries.

Quality control of 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid HCl requires advanced analytical techniques. Current best practices employ HPLC-MS for purity assessment and X-ray crystallography for structural confirmation. These methodologies address common customer inquiries about compound characterization and batch-to-batch consistency, which frequently appear in search engine analytics for specialty chemicals.

The commercial landscape for CAS 2470440-42-5 reflects broader trends in the fine chemicals market. With increasing R&D investments in precision medicine, industry analysts project steady growth for niche intermediates like this compound. Current pricing data suggests premium valuation for GMP-grade 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid hydrochloride, particularly when supplied with comprehensive analytical documentation.

Storage and handling recommendations for this compound emphasize standard laboratory protocols. While not classified as hazardous under current regulations, proper chemical storage conditions (typically 2-8°C in airtight containers) ensure long-term stability - a frequent concern raised in chemical procurement discussions across professional networks like LinkedIn and ResearchGate.

Future research directions for 3-(Pyrrolidin-1-yl)cyclobutanecarboxylic acid derivatives include exploration of their bioconjugation potential and applications in proteolysis targeting chimeras (PROTACs). These emerging technologies dominate current scientific discourse, as evidenced by rising search volumes for targeted protein degradation and next-generation therapeutics in academic literature databases.

For researchers seeking 2470440-42-5 suppliers, verification of certificates of analysis and regulatory compliance documents remains crucial. The compound's growing importance in preclinical research underscores the need for reliable sourcing channels, with many pharmaceutical companies now including specific purity requirements (typically >98%) in their compound screening libraries specifications.